Cas no 17345-66-3 (4-Benzylbenzene-1,2,3-triol)

4-Benzylbenzene-1,2,3-triol is a versatile hydroxy compound with three hydroxyl groups attached to a benzene ring. Its unique structure offers enhanced solubility and reactivity, making it ideal for a range of applications. This compound boasts high purity and stability, ensuring consistent performance in various chemical processes. It is widely used in organic synthesis, serving as a precursor to various functionalized molecules.
4-Benzylbenzene-1,2,3-triol structure
4-Benzylbenzene-1,2,3-triol structure
Product Name:4-Benzylbenzene-1,2,3-triol
CAS No:17345-66-3
MF:C13H12O3
MW:216.232583999634
CID:122272
PubChem ID:87558129
Update Time:2025-10-16

4-Benzylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzenetriol,4-(phenylmethyl)-
    • 2,3,4-Trihydroxydiphenylmethane
    • 4-benzylbenzene-1,2,3-triol
    • 4-BENZYLPYROGALLOL
    • ethyl 4-oxo-2-(trifluoroacetyl)pentanoate
    • 1,2,3-Benzenetriol, 4-(phenylmethyl)-
    • 4-(phenylmethyl)benzene-1,2,3-triol
    • A811516
    • AS-63181
    • 4-(Phenylmethyl)-1,2,3-benzenetriol
    • CS-0207661
    • T2259
    • SCHEMBL278522
    • FT-0637539
    • J-010908
    • MFCD08276435
    • DTXSID70556226
    • 17345-66-3
    • AKOS022652017
    • D92590
    • UJWRVYWLRMVCIR-UHFFFAOYSA-N
    • DB-043943
    • 4-Benzylbenzene-1,2,3-triol
    • MDL: T162490
    • Inchi: 1S/C13H12O3/c14-11-7-6-10(12(15)13(11)16)8-9-4-2-1-3-5-9/h1-7,14-16H,8H2
    • InChI Key: UJWRVYWLRMVCIR-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C=CC=1CC1C=CC=CC=1)O)O

Computed Properties

  • Exact Mass: 240.06093
  • Monoisotopic Mass: 216.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 32
  • XLogP3: 2.8
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.254
  • Melting Point: 94.0 to 98.0 deg-C
  • Boiling Point: 255°C/12mmHg(lit.)
  • Flash Point: 114.825°C
  • Refractive Index: 1.396
  • PSA: 60.44
  • Solubility: Uncertain

4-Benzylbenzene-1,2,3-triol Security Information

4-Benzylbenzene-1,2,3-triol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019089823-100g
4-Benzylbenzene-1,2,3-triol
17345-66-3 95%
100g
599.76 USD 2021-06-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162490-1g
4-Benzylbenzene-1,2,3-triol
17345-66-3 97%
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¥97.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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4-Benzylbenzene-1,2,3-triol
17345-66-3 97%
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¥337.90 2023-08-31
Chemenu
CM343006-5g
2,3,4-Trihydroxydiphenylmethane
17345-66-3 95%+
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$183 2022-06-12
Chemenu
CM343006-10g
2,3,4-Trihydroxydiphenylmethane
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$300 2022-06-12
Chemenu
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$600 2022-06-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2259-5g
4-Benzylbenzene-1,2,3-triol
17345-66-3 98.0%(LC)
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2259-5G
2,3,4-Trihydroxydiphenylmethane
17345-66-3 >98.0%(HPLC)
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¥310.00 2024-04-17
TRC
B535610-50mg
4-Benzylbenzene-1,2,3-triol
17345-66-3
50mg
$ 50.00 2022-06-07
TRC
B535610-100mg
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